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Compound of Interest

Triphenyl(tetradecyl)phosphonium
Compound Name:

Bromide
CAS No.: 25791-20-2
Cat. No.: B1227683

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Triphenyl(tetradecyl)phosphonium
Bromide, a versatile quaternary phosphonium salt. This document consolidates key
information on its synonyms and trade names, physicochemical properties, and common
applications, with a focus on its role as a phase transfer catalyst. Detailed experimental
methodologies and workflow visualizations are provided to support researchers in its practical
application.

Chemical Identity: Synonyms and Identifiers

Triphenyl(tetradecyl)phosphonium bromide is known by several synonyms in the scientific
and commercial literature. While distinct trade names are not commonly used, it is frequently
listed under the following identifiers:

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1227683#bc-rfq
https://www.benchchem.com/product/b1227683/docs?utm_src=pdf-body#triphenyl-tetradecyl-phosphonium-bromide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1227683/docs?utm_src=pdf-body#triphenyl-tetradecyl-phosphonium-bromide-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1227683/docs?utm_src=pdf-body#triphenyl-tetradecyl-phosphonium-bromide-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Synonym / Identifier

Source

(1-Tetradecyltriphenylphosphonium bromide

Chem-Impex, Fisher Scientific[1][2]

Myristyltriphenylphosphonium bromide

Chem-Impex, TCI Chemicals[1][3]

n-Tetradecyltriphenylphosphonium bromide

Fisher Scientific[2]

Tetradecyltriphenylphosphonium bromide

ChemicalBook, Fisher Scientific[2][4]

Triphenyl tetradecyl phosphonium bromide

Fisher Scientific[2]

Triphenyl(tetradecyl)phosphanium bromide

IUPAC Name|[2]

CAS Number 25791-20-2[1][2][3][4][5]6] 71181l
MDL Number MFCD00051857[1][2]

PubChem ID 3084442[1][2]

BRN 3582243[4]

EINECS 247-267-1[8]

Physicochemical Properties

The following table summarizes the key quantitative data for

Triphenyl(tetradecyl)phosphonium Bromide, compiled from various suppliers and

databases.
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Property Value Source(s)
Molecular Formula C32H44BrP [L112114151181
Molecular Weight 539.58 g/mol [11[2][5]

White to pale yellow or almost
Appearance ] [11[3]
white powder/crystal

Melting Point 87-96 °C [1]
87-89°C [2][4][6]
_ >97% - >98.0% (HPLC,
Purity _ [11[2][3]
Titration)

Slightly soluble in water.
Solubility Soluble in organic solvents like  [2][4][5][6][7]
chloroform and methanol.

Sensitivity Hygroscopic [2][4]
Room temperature, under inert

Storage [4][5]
atmosphere.

Applications in Research and Development

Triphenyl(tetradecyl)phosphonium bromide is a versatile compound with a range of
applications in scientific research and industrial processes. Its utility stems from its amphiphilic
nature, combining a lipophilic tetradecyl chain and a bulky, delocalized triphenylphosphonium
cation.

Key application areas include:

o Phase Transfer Catalysis: It acts as an effective phase transfer catalyst, facilitating reactions
between reactants in immiscible phases (e.g., aqueous and organic).[1] This is particularly
valuable in the synthesis of fine chemicals and pharmaceuticals, where it can enhance
reaction rates and yields.[1][10]

» Biological and Pharmaceutical Research: Due to its interaction with lipid bilayers, it is used in
cell membrane studies to investigate membrane dynamics.[1] Its surfactant properties are
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also leveraged in drug formulation and delivery systems to potentially enhance bioavailability.

[1]

o Organic Synthesis: Beyond phase transfer catalysis, it serves as an important intermediate
in various organic syntheses, including the preparation of agrochemicals and dyestuffs.[2][7]
It is also a precursor for Wittig reagents used in olefination reactions.

o Materials Science and Nanotechnology: The compound functions as a surfactant in the
synthesis of nanoparticles, promoting stability and dispersion.[1] It is also utilized in the
development of advanced materials like ionic liquids.[1]

o Electrochemistry: It can be employed in electrochemical studies to modify electrode
surfaces, which can improve the performance of sensors and batteries by enhancing charge
transfer properties.[1]

Experimental Protocols: Phase Transfer Catalysis

While specific, detailed experimental protocols for a wide range of reactions are proprietary or
published in specialized literature, a general methodology for its use as a phase transfer
catalyst can be outlined. The following is a representative workflow for a nucleophilic
substitution reaction between an aqueous solution of a nucleophile and an organic solution of a
substrate.

Objective: To synthesize an organic product from an aqueous nucleophile and an organic-
soluble substrate using Triphenyl(tetradecyl)phosphonium Bromide as a phase transfer
catalyst.

Materials:

Organic solvent (e.g., toluene, dichloromethane)

Water (deionized)

Organic substrate (e.g., an alkyl halide)

Aqueous nucleophile (e.g., sodium cyanide, sodium azide)

Triphenyl(tetradecyl)phosphonium Bromide (catalytic amount, typically 1-5 mol%)
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» Reaction vessel with stirring mechanism (e.g., magnetic stirrer)

e Heating apparatus (if required)

o Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

e Rotary evaporator

» Analytical equipment for product characterization (e.g., NMR, GC-MS, IR)
Procedure:

o Reaction Setup: In a reaction vessel, dissolve the organic substrate in the chosen organic
solvent.

o Aqueous Phase Preparation: In a separate beaker, prepare an aqueous solution of the
nucleophile.

o Catalyst Addition: Add the catalytic amount of Triphenyl(tetradecyl)phosphonium Bromide
to the reaction vessel containing the organic phase.

o Reaction Initiation: Add the aqueous solution of the nucleophile to the reaction vessel.

» Reaction Conditions: Vigorously stir the biphasic mixture to ensure efficient mass transfer
between the phases. Heat the reaction to the desired temperature if necessary. Monitor the
reaction progress using an appropriate analytical technique (e.g., TLC, GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Transfer the
mixture to a separatory funnel and allow the layers to separate.

o Extraction: Separate the organic layer. The aqueous layer may be extracted one or more
times with the organic solvent to ensure complete recovery of the product.

o Washing: Combine the organic layers and wash with water and/or brine to remove any
remaining water-soluble impurities.
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e Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and
concentrate the solvent using a rotary evaporator.

 Purification and Characterization: Purify the crude product by a suitable method (e.g.,
column chromatography, distillation, or recrystallization). Characterize the purified product
using appropriate analytical methods to confirm its identity and purity.

Visualizing the Workflow

The following diagram illustrates the general workflow for a phase transfer-catalyzed reaction.
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General Workflow for Phase Transfer Catalysis

Reaction Setup:
Dissolve organic substrate in solvent.

Catalyst Addition: Aqueous Phase Preparation:
Add Triphenyl(tetradecyl)phosphonium Bromide. Prepare aqueous solution of nucleophile.

Reaction Initiation:
Combine organic and aqueous phases.

Reaction Conditions:
Stirring, heating, and monitoring.

Work-up:
Phase separation and extraction.

Purification:
Isolate the final product.

Characterization:
Confirm product identity and purity.

Click to download full resolution via product page

Caption: A flowchart of a typical experimental procedure for phase transfer catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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